N-((6-cyclopropylpyridin-3-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C16H18N4O2/c1-11-6-16(22)20(10-19-11)9-15(21)18-8-12-2-5-14(17-7-12)13-3-4-13/h2,5-7,10,13H,3-4,8-9H2,1H3,(H,18,21)
• InChI Key: FAPPSJAKUGMUNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)NCC2=CN=C(C=C2)C3CC3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol
• CAS No.: 2310123-53-4

Description

N-((6-cyclopropylpyridin-3-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Antifungal Applications : A range of pyridines, pyrimidinones, oxazinones, and their derivatives, synthesized using similar starting materials, have demonstrated significant antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Hossan et al., 2012).

• Anticancer Properties : The synthesis of 5-deaza analogues of aminopterin and folic acid, starting from compounds like 5-cyanouracil, has led to compounds showing significant anticancer activity in vitro and in vivo, pointing towards potential therapeutic applications (Su et al., 1986).

• Insecticidal Activity : Studies on the stereochemistry and active conformation of novel insecticides, such as acetamiprid, demonstrate the role of structural features in biological activity, hinting at the potential insecticidal applications of similar compounds (Nakayama et al., 1997).

• Structural Studies for Drug Design : The crystal structures of certain acetamides have been determined, aiding in the understanding of their conformational stability and providing a basis for the design of drugs with improved efficacy and stability (Subasri et al., 2016).

• Histamine H4 Receptor Ligands : The development of 2-aminopyrimidine-containing ligands for the histamine H4 receptor, through optimization of the core pyrimidine moiety and other modifications, reveals the compound's potential in creating anti-inflammatory agents and antinociceptive drugs (Altenbach et al., 2008).